Cas no 848317-65-7 (3-PYRROLIDINEMETHANOL, 1-(4-METHYLPHENYL)-)

• Product Name: 3-PYRROLIDINEMETHANOL, 1-(4-METHYLPHENYL)-
• CAS No: 848317-65-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 3300414
• PubChem ID: 12177141
• Update Time: 2025-04-21

3-PYRROLIDINEMETHANOL, 1-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINEMETHANOL, 1-(4-METHYLPHENYL)-
• [1-(4-methylphenyl)pyrrolidin-3-yl]methanol hydrochloride
• 848317-65-7
• SCHEMBL12045685
• AKOS005288134
• ALBB-022717
• (1-(p-Tolyl)pyrrolidin-3-yl)methanol
• 3-pyrrolidinemethanol, 1-(4-methylphenyl)-, hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-10-2-4-12(5-3-10)13-7-6-11(8-13)9-14;/h2-5,11,14H,6-9H2,1H3;1H
• InChI Key： QZAHCDFAZQMOFY-UHFFFAOYSA-N
• SMILES： N1(CCC(CO)C1)C1=CC=C(C)C=C1.Cl

Computed Properties

• Exact Mass: 191.131014166Da
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų